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Compound of Interest

Compound Name: N-Butylacetanilide

CAS No.: 91-49-6

Cat. No.: B146113

Get Quote

This guide provides a comprehensive technical overview of N-Butylacetanilide, a compound

of interest for its applications in pest control. Tailored for researchers, scientists, and

professionals in drug development, this document delves into the core chemical properties,

molecular structure, synthesis, and analytical methodologies pertinent to N-Butylacetanilide.

The content is structured to offer not just data, but also the scientific context and causality

behind its characteristics and applications.

Introduction: Understanding N-Butylacetanilide
N-Butylacetanilide, with the IUPAC name N-butyl-N-phenylacetamide, is an organic

compound belonging to the amide family. Historically, it has found its primary application as an

insect repellent, particularly effective against ticks and fleas. Its ability to be impregnated into

clothing made it a useful tool for personal protection against vector-borne diseases.

Understanding its chemical and physical properties is paramount for its safe handling,

formulation, and the development of new applications.
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Physicochemical and Structural Characteristics
The efficacy and behavior of N-Butylacetanilide in various applications are dictated by its

fundamental physicochemical properties. These properties are summarized in the table below,

providing a quantitative snapshot of the compound.

Property Value Source(s)

IUPAC Name N-butyl-N-phenylacetamide [1]

CAS Number 91-49-6 [1][2][3]

Molecular Formula C₁₂H₁₇NO [1][2]

Molecular Weight 191.27 g/mol [1][2]

Appearance Colorless liquid [1]

Melting Point 24.5 °C [1][2]

Boiling Point 281 °C at 760 mmHg [1][2]

Density 0.9912 g/cm³ at 20 °C [1][2]

Solubility Insoluble in water [1][2]

Refractive Index 1.5146 at 20 °C [1]

Flash Point 286 °F (141 °C) - Closed Cup [1]

Molecular Structure
The molecular structure of N-Butylacetanilide consists of a central acetanilide core with a

butyl group attached to the nitrogen atom. This structure is key to its chemical behavior and

biological activity. The presence of the amide group, the aromatic phenyl ring, and the aliphatic

butyl chain all contribute to its overall properties.
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Caption: 2D Chemical Structure of N-Butylacetanilide.

Synthesis and Reactivity
Synthesis Pathway
The synthesis of N-Butylacetanilide is typically achieved through the N-alkylation of

acetanilide. A common method involves the reaction of acetanilide with a butyl halide, such as

1-bromobutane, in the presence of a base.[1][2] The base is crucial for deprotonating the

nitrogen of the acetanilide, forming an anilide ion that then acts as a nucleophile, attacking the

electrophilic carbon of the butyl halide.
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Caption: Generalized workflow for the synthesis of N-Butylacetanilide.

Experimental Protocol: Synthesis of N-Butylacetanilide
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve acetanilide in a suitable aprotic solvent like dimethylformamide (DMF).

Deprotonation: Add a strong base, such as sodium hydride (NaH), portion-wise to the

solution at 0 °C. The reaction is allowed to stir for a set period to ensure complete formation

of the anilide anion.

Alkylation: Introduce the butyl halide (e.g., 1-bromobutane) dropwise to the reaction mixture.

Reaction Progression: Heat the mixture to a specific temperature and allow it to reflux for

several hours to drive the reaction to completion. The progress can be monitored by thin-

layer chromatography (TLC).
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Workup: After cooling to room temperature, quench the reaction by carefully adding water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can then be purified by

vacuum distillation or column chromatography.

Analytical Characterization
The identity and purity of N-Butylacetanilide are confirmed through various analytical

techniques.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to

elucidate the structure. The ¹H NMR spectrum will show characteristic signals for the

aromatic protons, the butyl chain protons, and the acetyl methyl protons.[1]

Infrared (IR) Spectroscopy: The IR spectrum is a valuable tool for identifying the functional

groups present. A strong absorption band corresponding to the C=O stretch of the tertiary

amide is a key diagnostic peak.[1]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule, further confirming its identity.[1]

Analytical Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b146113/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-butylacetanilide-chemical-properties-structure-and-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Butylacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/Butylacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/Butylacetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Butylacetanilide Sample

Dissolve in appropriate deuterated solvent (for NMR) or volatile solvent (for GC-MS) FTIR Analysis

¹H and ¹³C NMR Analysis GC-MS Analysis

Spectral Interpretation and Data Analysis

Structural Confirmation and Purity Assessment

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of N-Butylacetanilide.

Applications and Biological Activity
The primary and most well-documented application of N-Butylacetanilide is as an insect

repellent.[1][2] It has been used in formulations to control ticks and fleas and can be applied to

clothing.[2] One study noted that N-Butylacetanilide at 20-40 g/m² was effective against ticks.

[2] It was also found to repel 90% of certain tick larvae.[2]

The exact mechanism of its repellent action is not fully elucidated in the provided search results

but is likely related to its interaction with the olfactory receptors of the target pests, creating an

aversive response.

Safety and Toxicology
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N-Butylacetanilide requires careful handling due to its potential health hazards. It is classified

as causing severe skin burns and eye damage.[1][2] It is also considered harmful to aquatic life

with long-lasting effects.[1]

Toxicological data indicates a moderate level of toxicity. The oral lethal dose in humans is

estimated to be between 0.5 and 5 g/kg.[1] In mice, the oral LD50 is reported as 800 mg/kg.[2]

A potential adverse effect is methemoglobinemia, a condition where there is an increased level

of methemoglobin in the blood.[1]

Standard safety precautions, including the use of personal protective equipment such as

gloves and safety glasses, are essential when working with this compound. It should be stored

in a well-ventilated, cool, and dry place, away from oxidants and acids.[2]

Conclusion
N-Butylacetanilide is a compound with a specific, yet important, application as an insect

repellent. Its synthesis is straightforward, and its structure is readily characterized by standard

analytical techniques. A thorough understanding of its chemical and toxicological properties is

crucial for its safe and effective use. Further research into its mechanism of action could lead to

the development of more potent and selective insect repellents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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